Cas no 2305491-99-8 (N-(5-benzoyl-4-methyl-1,3-thiazol-2-yl)prop-2-enamide)

• Product Name: N-(5-benzoyl-4-methyl-1,3-thiazol-2-yl)prop-2-enamide
• CAS No: 2305491-99-8
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 6008725
• PubChem ID: 137928564
• Update Time: 2025-10-31

N-(5-benzoyl-4-methyl-1,3-thiazol-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzoyl-4-methyl-1,3-thiazol-2-yl)prop-2-enamide
• 2305491-99-8
• EN300-26603261

• Inchi： 1S/C14H12N2O2S/c1-3-11(17)16-14-15-9(2)13(19-14)12(18)10-7-5-4-6-8-10/h3-8H,1H2,2H3,(H,15,16,17)
• InChI Key： DUXFWKBYMXKUBB-UHFFFAOYSA-N
• SMILES： S1C(NC(C=C)=O)=NC(C)=C1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 272.06194880g/mol
• Monoisotopic Mass: 272.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87.3Ų

Additional information on N-(5-benzoyl-4-methyl-1,3-thiazol-2-yl)prop-2-enamide

Comprehensive Overview of N-(5-benzoyl-4-methyl-1,3-thiazol-2-yl)prop-2-enamide (CAS No. 2305491-99-8)

N-(5-benzoyl-4-methyl-1,3-thiazol-2-yl)prop-2-enamide (CAS No. 2305491-99-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a benzoyl group and a prop-2-enamide moiety in its structure makes it a promising candidate for various applications, including drug development and material science.

In recent years, the demand for thiazole derivatives has surged, driven by their potential in treating a wide range of diseases. Researchers are particularly interested in N-(5-benzoyl-4-methyl-1,3-thiazol-2-yl)prop-2-enamide due to its ability to interact with biological targets, such as enzymes and receptors. This compound's molecular structure allows for precise modifications, enabling scientists to tailor its properties for specific applications. For instance, its acrylamide group can participate in polymerization reactions, making it valuable in the synthesis of advanced materials.

The synthesis of CAS No. 2305491-99-8 involves multi-step organic reactions, including condensation and acylation processes. These methods ensure high purity and yield, which are critical for industrial and research purposes. The compound's physicochemical properties, such as solubility and stability, have been extensively studied to optimize its performance in various environments. This level of detail is essential for researchers who rely on reproducible results in their experiments.

One of the most frequently asked questions about N-(5-benzoyl-4-methyl-1,3-thiazol-2-yl)prop-2-enamide is its potential role in drug discovery. Recent studies suggest that thiazole-based compounds exhibit antimicrobial, anti-inflammatory, and anticancer activities. The benzoyl group in this compound may enhance its binding affinity to target proteins, thereby improving its efficacy. Additionally, the prop-2-enamide moiety could serve as a reactive site for further functionalization, opening doors to novel therapeutic agents.

Another area of interest is the compound's application in agrochemicals. Thiazole derivatives are known to act as fungicides and herbicides, protecting crops from pests and diseases. The 4-methyl-1,3-thiazol-2-yl group in CAS No. 2305491-99-8 may contribute to its bioactivity, making it a potential candidate for sustainable agriculture solutions. As the global population grows, the need for efficient and eco-friendly agrochemicals becomes more pressing, and this compound could play a pivotal role in meeting that demand.

From a material science perspective, N-(5-benzoyl-4-methyl-1,3-thiazol-2-yl)prop-2-enamide offers exciting possibilities. Its ability to form polymers and copolymers makes it suitable for creating advanced materials with tailored properties. These materials could be used in coatings, adhesives, and even biomedical devices. The compound's thermal stability and mechanical strength are particularly appealing for high-performance applications.

In conclusion, N-(5-benzoyl-4-methyl-1,3-thiazol-2-yl)prop-2-enamide (CAS No. 2305491-99-8) is a versatile compound with immense potential across multiple industries. Its unique chemical structure and biological activity make it a valuable asset for researchers and manufacturers alike. As scientific advancements continue, this compound is likely to find even more applications, solidifying its importance in modern chemistry and beyond.